Cas no 1314710-43-4 (1-(4-ethylphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(4-ethylphenyl)cyclopropane-1-carbonitrile
• CAS No: 1314710-43-4
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 6020433
• PubChem ID: 83695518
• Update Time: 2025-05-22

1-(4-ethylphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)cyclopropane-1-carbonitrile
• EN300-1868452
• 1314710-43-4
• SCHEMBL12967224

• Inchi： 1S/C12H13N/c1-2-10-3-5-11(6-4-10)12(9-13)7-8-12/h3-6H,2,7-8H2,1H3
• InChI Key： MXCNGYKMMIXHIZ-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CC(CC)=CC=2)CC1

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(4-ethylphenyl)cyclopropane-1-carbonitrile

1-(4-Ethylphenyl)cyclopropane-1-carbonitrile: A Comprehensive Overview

The compound 1-(4-ethylphenyl)cyclopropane-1-carbonitrile, with the CAS number 1314710-43-4, is an intriguing organic molecule that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a cyano group and an ethyl-substituted phenyl group. The combination of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 1-(4-ethylphenyl)cyclopropane-1-carbonitrile in the development of advanced materials, particularly in the realm of polymer science. Researchers have explored its ability to act as a building block for constructing high-performance polymers with tailored mechanical and electronic properties. The cyclopropane ring, known for its strain energy, contributes to the molecule's reactivity, making it a valuable precursor in various synthetic pathways.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better control over the product's purity. This approach aligns with the growing trend in green chemistry, emphasizing the importance of sustainable and efficient synthetic methods.

The application of 1-(4-ethylphenyl)cyclopropane-1-carbonitrile extends beyond polymer science. It has also been investigated as a potential ligand in coordination chemistry, where its ability to form stable metal complexes has been leveraged for catalytic applications. Recent findings suggest that this compound can serve as an effective ligand in homogeneous catalysis, facilitating key transformations such as olefin polymerization and cross-coupling reactions.

Moreover, the compound's electronic properties make it a promising candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which is critical for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored its integration into these systems, demonstrating improved device performance compared to traditional materials.

In conclusion, 1-(4-ethylphenyl)cyclopropane-1-carbonitrile stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups provide a foundation for innovative research and development. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an increasingly significant role in shaping future technologies.